Cas no 1368679-25-7 (3-(3,4-difluorophenyl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(3,4-difluorophenyl)-2,2-dimethylpropanoic acid
• CAS No: 1368679-25-7
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 6151752
• PubChem ID: 80502619
• Update Time: 2025-05-20

3-(3,4-difluorophenyl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-difluorophenyl)-2,2-dimethylpropanoic acid
• EN300-1856441
• AKOS019066924
• 1368679-25-7

• Inchi： 1S/C11H12F2O2/c1-11(2,10(14)15)6-7-3-4-8(12)9(13)5-7/h3-5H,6H2,1-2H3,(H,14,15)
• InChI Key： LOCIUQLMKRQDJW-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC(C(=O)O)(C)C)F

Computed Properties

• Exact Mass: 214.08053595g/mol
• Monoisotopic Mass: 214.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(3,4-difluorophenyl)-2,2-dimethylpropanoic acid

3-(3,4-Difluorophenyl)-2,2-Dimethylpropanoic Acid (CAS No. 1368679-25-7): A Comprehensive Overview

3-(3,4-Difluorophenyl)-2,2-dimethylpropanoic acid (CAS No. 1368679-25-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a difluorophenyl group and a dimethylpropanoic acid moiety. These structural features contribute to its potential therapeutic applications and make it an interesting subject for ongoing scientific investigation.

The chemical formula of 3-(3,4-difluorophenyl)-2,2-dimethylpropanoic acid is C₁₁H₁₁F₂O₂, and its molecular weight is approximately 209.20 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties have been extensively studied to understand its behavior in various environments and its potential for pharmaceutical applications.

In recent years, 3-(3,4-difluorophenyl)-2,2-dimethylpropanoic acid has been the focus of several research studies aimed at elucidating its biological activities and therapeutic potential. One notable area of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 3-(3,4-difluorophenyl)-2,2-dimethylpropanoic acid has also demonstrated potential as an antitumor agent. Research conducted on various cancer cell lines has indicated that this compound can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. The mechanism behind this selective cytotoxicity is still under investigation but is believed to involve the modulation of key signaling pathways involved in cell survival and proliferation.

The pharmacokinetic properties of 3-(3,4-difluorophenyl)-2,2-dimethylpropanoic acid have also been studied to assess its suitability for drug development. Preclinical studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are crucial for ensuring that the drug can be effectively absorbed, distributed, metabolized, and excreted by the body without causing significant side effects.

In addition to its therapeutic potential, 3-(3,4-difluorophenyl)-2,2-dimethylpropanoic acid has been explored for its use in chemical synthesis and as a building block for more complex molecules. Its unique structure makes it a valuable intermediate in the synthesis of other biologically active compounds. For example, it can be used to synthesize derivatives with enhanced pharmacological properties or improved solubility profiles.

The safety profile of 3-(3,4-difluorophenyl)-2,2-dimethylpropanoic acid has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further studies are needed to fully understand its long-term safety and potential side effects in humans.

The current state of research on 3-(3,4-difluorophenyl)-2,2-dimethylpropanoic acid highlights its multifaceted potential as a therapeutic agent. Ongoing clinical trials are expected to provide more insights into its efficacy and safety in treating various diseases. Additionally, efforts are being made to optimize its chemical structure to enhance its pharmacological properties and reduce any potential adverse effects.

In conclusion, 3-(3,4-difluorophenyl)-2,2-dimethylpropanoic acid (CAS No. 1368679-25-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the discovery and development of new drugs for treating inflammatory diseases and cancer.